1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(benzyloxy)phenyl)azetidine-3-carboxamide

• IUPAC Name: N-(4-phenylmethoxyphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C24H22N6O2/c31-24(28-20-7-9-21(10-8-20)32-16-18-5-2-1-3-6-18)19-14-29(15-19)22-13-23(26-17-25-22)30-12-4-11-27-30/h1-13,17,19H,14-16H2,(H,28,31)
• InChI Key: FBCBHWVUNQQXFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=CC=N3)C(=O)NC4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C24H22N6O2
• Molecular Weight: 426.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(benzyloxy)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C24H22N6O2 and its molecular weight is 426.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Pyrazolopyrimidine derivatives, including those similar to the compound , have been synthesized and evaluated for their anticancer and anti-inflammatory properties. For instance, a study synthesized a series of pyrazolopyrimidines and tested them for cytotoxic activities against cancer cell lines, such as HCT-116 and MCF-7, and for 5-lipoxygenase inhibition, highlighting their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Molecular Modelling and Antimicrobial Activity

• Pyrazolo[3,4-d]pyrimidine derivatives have also been synthesized and subjected to molecular modelling studies to evaluate their biological activities, including antimicrobial effects. These studies provide insights into the structural requirements for biological activity and help in the design of more potent compounds (Raffa et al., 2009).

Antifungal and Antibacterial Potentials

• Research on pyrazolopyrimidine analogues of systemic fungicides, such as carboxin, has shown significant fungicidal activity against Basidiomycete species, suggesting their use in agricultural applications to control fungal diseases (Huppatz, 1985).

Anticancer Activities

• Novel pyrazole and pyrimidine derivatives have been synthesized and tested for their in vitro antitumor activity, exhibiting promising results against cancer cell lines such as MCF-7. This highlights their potential in the development of new anticancer therapies (Farag & Fahim, 2019).